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Compound of Interest

Compound Name: D-Mannose-18O

Cat. No.: B12406122 Get Quote

Essential Safety and Handling Guide for D-
Mannose-¹⁸O
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling D-Mannose-¹⁸O. The following procedural guidance

ensures safe operational and disposal practices in a laboratory setting.

D-Mannose-¹⁸O is a stable, non-radioactive isotopically labeled form of D-Mannose.[1][2]

According to multiple safety data sheets (SDS), D-Mannose is not classified as a hazardous

substance.[3][4][5][6][7][8] The primary occupational hazard is potential mild irritation to the

respiratory system, skin, or eyes from the dust, particularly when handling the powdered form.

[9][10] Therefore, standard laboratory precautions are sufficient to ensure safety.

Physical and Chemical Properties of D-Mannose
The following table summarizes the key quantitative data for D-Mannose.
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Property Value Citations

Appearance White, solid powder [9]

Molecular Formula C₆H₁₂O₆ [5]

Molar Mass 180.16 g/mol [5]

Melting Point 126-134°C [9]

Solubility Soluble in water [9]

Bulk Density 0.25-0.60 g/cm³ [9]

Auto-ignition Temperature Not available [9]

Personal Protective Equipment (PPE)
While D-Mannose-¹⁸O is not considered hazardous, adherence to standard laboratory PPE

protocols is mandatory to minimize exposure to the powder and prevent contamination. A risk

assessment should be conducted to determine the appropriate PPE for the specific tasks being

performed.[11]
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PPE Category Item
Specifications and
Rationale

Citations

Torso Protection Laboratory Coat

A standard lab coat

should be worn to

protect clothing and

skin from potential

spills.[12][13] It should

be kept buttoned.

[12][13]

Hand Protection Disposable Gloves

Nitrile gloves are

recommended to

prevent skin contact.

[11][12] Gloves should

be inspected before

use and removed

promptly if

contaminated.[7]

Hands should be

washed thoroughly

after handling the

substance and before

leaving the laboratory.

[10]

[7][11][12]

Eye and Face

Protection

Safety Glasses with

Side Shields

As a minimum

requirement, safety

glasses protect

against flying particles

and accidental

splashes.[11][14]

They should be

marked with "Z87" to

signify adherence to

ANSI Z87.1

standards.[11]

[11][14]

Respiratory Protection Not generally required Under normal use with

adequate ventilation,

[8][10][12]
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respiratory protection

is not necessary.[8] If

significant dust

generation is

unavoidable, a

NIOSH-approved

respirator (e.g., N95)

may be used.[12]

Work should ideally

be conducted in a

fume hood or well-

ventilated area.[10]

Foot Protection Closed-toe Shoes

Closed-toe shoes are

a standard

requirement in all

laboratory settings to

protect feet from spills

and falling objects.[11]

[12]

[11][12]

Operational Plan: Handling and Weighing Protocol
This section provides a step-by-step procedure for safely handling and weighing D-Mannose-

¹⁸O.

Experimental Protocol
Preparation:

Ensure the work area (e.g., laboratory bench, fume hood) is clean and uncluttered.

Don all required PPE as specified in the table above.

Assemble all necessary equipment (e.g., spatula, weigh boat, analytical balance, vortex

mixer, solvent).

Weighing:
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To minimize dust, handle the solid powder in a fume hood or an area with good local

exhaust ventilation.[10]

Carefully open the container of D-Mannose-¹⁸O.

Use a clean spatula to transfer the desired amount of powder to a weigh boat on an

analytical balance.

Avoid generating dust during transfer.[9]

Once the desired amount is weighed, securely close the main container.

Dissolution:

Transfer the weighed powder into a suitable container for dissolution.

Add the desired solvent (e.g., deionized water).

Mix gently until the solid is fully dissolved. A vortex mixer can be used if necessary.

Cleanup:

Clean any spills immediately.

Wipe down the work area and equipment with a damp cloth to remove any residual

powder.

Dispose of all contaminated materials according to the disposal plan below.

Remove gloves and wash hands thoroughly.

Handling Workflow Diagram
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Caption: A workflow diagram for the safe handling of D-Mannose-¹⁸O.
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As D-Mannose-¹⁸O is a stable, non-radioactive, and non-hazardous compound, its disposal

procedures are straightforward.

Unused Product: Dispose of surplus and non-recyclable solutions through a licensed

disposal company in accordance with local, state, and federal regulations.[7]

Contaminated Materials: Items such as used gloves, weigh boats, and paper towels that are

contaminated with D-Mannose-¹⁸O can typically be disposed of as general laboratory waste.

[1] However, they should not be mixed with hazardous chemical waste.[15]

Waste Containers: Ensure all waste containers are appropriately labeled.[16]

Emergency Procedures
In the event of accidental exposure, follow these first-aid measures.

Exposure Route First-Aid Measures Citations

Inhalation

Move the affected person to

fresh air. If symptoms persist,

seek medical attention.

[4][7]

Skin Contact

Brush off loose particles from

the skin and rinse the area

with plenty of water.[9]

[9]

Eye Contact

Rinse cautiously with water for

several minutes.[10] If contact

lenses are present and easy to

remove, do so. Continue

rinsing. If eye irritation persists,

get medical advice/attention.

[10]

[10]

Ingestion

Rinse the mouth with water.[7]

Do not induce vomiting.[9] If

the person feels unwell, seek

medical attention.[6]

[6][7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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